Cas no 2228456-57-1 (3-2-(propan-2-yloxy)phenylbut-3-en-1-amine)

• Product Name: 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine
• CAS No: 2228456-57-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6429698
• PubChem ID: 165880880
• Update Time: 2025-10-23

3-2-(propan-2-yloxy)phenylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine
• EN300-1760051
• 2228456-57-1
• 3-[2-(propan-2-yloxy)phenyl]but-3-en-1-amine

• Inchi： 1S/C13H19NO/c1-10(2)15-13-7-5-4-6-12(13)11(3)8-9-14/h4-7,10H,3,8-9,14H2,1-2H3
• InChI Key： FYUMGBUOAQVBDV-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C(=C)CCN

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine

Comprehensive Overview of 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine (CAS No. 2228456-57-1)

The compound 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine (CAS No. 2228456-57-1) is a specialized organic molecule with a unique structural framework, combining phenyl and butenylamine moieties. Its molecular formula and intricate architecture make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of the propan-2-yloxy group and the but-3-en-1-amine chain offers versatile reactivity, enabling applications in drug discovery and functional material design.

In recent years, the demand for novel amine derivatives like 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine has surged due to their potential in modulating biological pathways. Researchers are particularly intrigued by its role as a building block for small-molecule inhibitors and ligands for receptor targeting. The compound’s CAS No. 2228456-57-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and bioconjugation studies.

From a synthetic perspective, the compound’s phenylbutenylamine backbone allows for diverse functionalization, making it a candidate for high-throughput screening libraries. Its propan-2-yloxy substituent enhances solubility in organic solvents, a critical factor for process optimization in industrial-scale production. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize this compound due to its balanced lipophilicity and steric properties.

Environmental and green chemistry trends have also influenced the discourse around 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine. Innovations in catalytic amination and solvent-free synthesis aim to reduce the ecological footprint of its production. This aligns with the broader industry shift toward sustainable chemical practices, a topic dominating search queries in chemical engineering forums.

Analytical characterization of CAS No. 2228456-57-1 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are paramount for preclinical research. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on precise molecular descriptors.

In conclusion, 3-2-(propan-2-yloxy)phenylbut-3-en-1-amine represents a convergence of synthetic utility and biomedical potential. Its CAS No. 2228456-57-1 serves as a gateway for researchers exploring next-generation therapeutics and smart materials. As the scientific community prioritizes molecular diversity and sustainability, this compound is poised to remain a focal point in cutting-edge research.